4-methoxy-N-methyl-N-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-methyl-N-(3-methyl-1,1-dioxothiolan-3-yl)benzenesulfonamide
• InChI: InChI=1S/C13H19NO5S2/c1-13(8-9-20(15,16)10-13)14(2)21(17,18)12-6-4-11(19-3)5-7-12/h4-7H,8-10H2,1-3H3
• InChI Key: XBJRSOSGXWIRKN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCS(=O)(=O)C1)N(C)S(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C13H19NO5S2
• Molecular Weight: 333.4 g/mol

Description

4-methoxy-N-methyl-N-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C13H19NO5S2 and its molecular weight is 333.42. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Application

The synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have shown significant potential in photodynamic therapy for cancer treatment. These derivatives exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them remarkable candidates as Type II photosensitizers in cancer treatment through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antiproliferative Agents

Several novel N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives have been prepared as potential antiproliferative agents. In vitro studies have shown that these compounds exhibit significant antiproliferative activity against a panel of tumor cell lines, including breast cancer and neuroblastoma cell lines. Among these compounds, 4-methoxy-N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide demonstrated the highest antiproliferative activity. This indicates the potential of xanthone benzenesulfonamide hybrid compounds in the development of new anticancer agents (Motavallizadeh et al., 2014).

Cerebral Vasospasm Prevention

Research on the effectiveness of oral treatment with endothelin receptor antagonists, specifically targeting the ET A/B receptor antagonist bosentan, has shown promise in the prevention of subarachnoid hemorrhage (SAH)-induced delayed cerebral vasospasm. These findings support the potential therapeutic use of oral administration of ET A/B and ET A receptor antagonists in treating vasospasm resulting from SAH in humans (Zuccarello et al., 1996).

Cognitive Enhancing Properties

SB-399885, a 5-HT6 receptor antagonist, has demonstrated cognitive enhancing properties in aged rat models. This compound significantly reversed age-dependent deficits in water maze spatial learning and improved recall of the task. The increase in extracellular acetylcholine levels in the rat medial prefrontal cortex suggests that the cognitive enhancements may be mediated by cholinergic function improvements. These results highlight the potential therapeutic utility of 5-HT6 receptor antagonists in disorders characterized by cognitive deficits, such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).